Stannane, (4-chlorophenyl)trimethyl-

• IUPAC Name: (4-chlorophenyl)-trimethylstannane
• InChI: InChI=1S/C6H4Cl.3CH3.Sn/c7-6-4-2-1-3-5-6;;;;/h2-5H;3*1H3
• InChI Key: LOASBZWVDPSHFC-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C1=CC=C(C=C1)Cl
• Molecular Formula: C9H13ClSn
• DSSTOX Substance ID: DTXSID90161452
• Molecular Weight: 275.36 g/mol
• CAS RN: 14064-15-4

Description

“Stannane, (4-chlorophenyl)trimethyl-” is a compound with the molecular formula C9H13ClSn. It is a variant of stannane, which is an inorganic compound with the chemical formula SnH4. Stannane is a colorless gas and the tin analogue of methane.

Synthesis Analysis

Stannane can be prepared by the reaction of SnCl4 and Li[AlH4] as per the following reaction:

Synthesis routes and methods I

Procedure details

To a 1M solution of trimethyltin chloride in THF (92 ml, 92 mmol) was slowly added a 1M solution of 4-chlorophenylmagnesium bromide in Et2O (92 ml, 92 mmol) over a 40 min period at −10° C. so that the temperature never exceed 0° C. After the addition, the cooling bath was removed and the resulting suspension was stirred at RT for 1 h. A saturated aqueous solution of NH4Cl (14 ml) was added followed by water until complete dissolution of the precipitate. The mixture was transferred into a separating funnel and extracted with Et2O (3×). The combined organic fractions were dried over Na2SO4, filtered and evaporated to dryness. The resulting crude material was purified by Combi-Flash Companion™ (Isco Inc.) column chromatography (SiO2; isocratic elution with cyclohexane) to yield the title compound (24.47 g, 89 mmol, 97%) as a colorless oil.

Synthesis routes and methods II

Procedure details

A small quantity of iodine was put in a vessel containing 280 mg (12 mmol) of metal magnesium and 10 ml of anhydrous diethyl ether, and a solution of 2.0 g (10 mmol) of 4-bromobenzene in 10 ml of anhydrous diethyl ether was gradually added dropwise under stirring. Reaction progressed rapidly, and after the reaction somewhat calmed down, the mixture was heated and stirred at 50° C. for further 3 hours. Thereafter, the reactor was cooled to 0° C., 2.1 g (10 mmol) of trimethyltin chloride was added, and the mixture was heated again to 50° C. and refluxed for 2 hours. After the reaction, the reaction solution was cooled again to 0° C., saturated ammonium chloride solution was added, and the mixture was extracted with diethyl ether. The organic layer was washed with water and saturated saline, dried over anhydrous magnesium sulfate and anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane) and vacuum distillation to give 1.9 g of 4-chlorophenyltrimethyltin as a colorless oil (yield 64%).